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Compound of Interest

Compound Name: 2-(tert-Butoxy)butane

Cat. No.: B196117

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols and logistical
information for handling 2-(tert-Butoxy)butane, a volatile and flammable ether. Adherence to
these procedures is critical to mitigate risks and ensure a safe laboratory environment.

Physicochemical and Hazard Data

Quantitative data for 2-(tert-Butoxy)butane and related ethers are summarized below to
provide a comparative overview of their physical and chemical properties. While specific toxicity
and explosive limit data for 2-(tert-Butoxy)butane are not readily available, the data for
structurally similar compounds offer valuable insight into its potential hazards.

Physical and Chemical Properties
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2-(tert- Ethyl tert-butyl tert-Butyl methyl
Property
Butoxy)butane ether ether
CAS Number 32970-45-9[1] 637-92-3 1634-04-4
Molecular Formula C8H180[1] C6H140 C5H120
Molecular Weight 130.23 g/mol [1] 102.18 g/mol 88.15 g/mol
- _ 117°C at 760
Boiling Point 71°C/ 159.8°F[2] 55.2°C
mmHg[1]
Flash Point 13.7°C[1] -19°C [ -2.2°F[2] -28°C
Density 0.778 g/cm3[1] 0.750 g/cm?3 0.74 g/cm?3

Safety and Hazard Parameters

Hazard Parameter

2-(tert-
Butoxy)butane

Ethyl tert-butyl
ether

tert-Butyl methyl
ether

Explosive Limits

Data not available

LEL: 1.23%, UEL:

7.7%

LEL: 1.6%, UEL: 8.4%

LD50 Oral (Rat)

Data not available

7150 mg/kg[2]

4 g/kg

LC50 Inhalation (Rat)

Data not available

>5880 mg/m3 (4h)[2]

85 mg/L (4h)

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling 2-(tert-

Butoxy)butane. The following table outlines the minimum required PPE.
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. Specifications and
Body Part Equipment ]
Rationale

Nitrile or neoprene gloves are
recommended to prevent skin

Hands Chemical-resistant gloves contact. Inspect gloves for any
signs of degradation or

perforation before use.

Essential for protecting eyes
from splashes and vapors.

Eyes Safety goggles or face shield Standard prescription glasses
do not offer adequate

protection.

A flame-resistant lab coat

should be worn to protect
Body Laboratory coat ) ) ]

against accidental spills and

splashes.

All handling of 2-(tert-
Butoxy)butane should be
conducted in a well-ventilated
Respiratory Chemical fume hood chemical fume hood to
minimize inhalation of
flammable and potentially

harmful vapors.

Experimental Protocols: Safe Handling and Disposal
Workflow

The following diagram and procedural steps outline the standard operating procedure for the
safe handling and disposal of 2-(tert-Butoxy)butane in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-(tert-Butoxy)butane.
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Step-by-Step Handling and Disposal Procedure

1.

Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a flame-
resistant lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.

Verify Fume Hood Functionality: Confirm that the chemical fume hood is operational and
providing adequate airflow.

Gather Materials: Assemble all necessary equipment and reagents within the fume hood to
minimize movement of hazardous materials.

. Handling:

Dispense in Fume Hood: All dispensing and handling of 2-(tert-Butoxy)butane must occur
within a certified chemical fume hood to control flammable vapors.

Avoid Ignition Sources: Ensure the work area is free of any potential ignition sources, such
as open flames, hot plates, and spark-producing equipment.

Perform Experimental Work: Conduct your experiment, keeping the container of 2-(tert-
Butoxy)butane closed when not in use.

Securely Close Container: After use, tightly seal the container to prevent the escape of
vapors.

. Cleanup and Disposal:

Decontaminate Work Area: Wipe down the work surface within the fume hood with an
appropriate solvent to remove any residual contamination.

Segregate Waste: Collect all waste materials, including contaminated consumables, in a
designated, compatible waste container.

Dispose of Waste: Transfer the sealed waste container to the designated hazardous waste
accumulation area. Ensure the container is properly labeled with its contents.
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 Remove and Dispose of PPE: Remove gloves and any other contaminated disposable PPE
and place them in the appropriate waste stream before leaving the laboratory. Wash hands
thoroughly with soap and water.

By adhering to these safety protocols, researchers can significantly minimize the risks
associated with handling 2-(tert-Butoxy)butane, fostering a culture of safety and responsibility
in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
(tert-Butoxy)butane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196117#personal-protective-equipment-for-handling-
2-tert-butoxy-butane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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